Cas no 2137989-55-8 (3-methyl-1-(2,2,2-trifluoroethoxy)methyl-1H-pyrazol-4-amine)

• Product Name: 3-methyl-1-(2,2,2-trifluoroethoxy)methyl-1H-pyrazol-4-amine
• CAS No: 2137989-55-8
• MF: C₇H₁₀F₃N₃O
• MW: 209.169011592865
• CID: 6018846
• PubChem ID: 165481167
• Update Time: 2024-01-04

3-methyl-1-(2,2,2-trifluoroethoxy)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(2,2,2-trifluoroethoxy)methyl-1H-pyrazol-4-amine
• 3-methyl-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazol-4-amine
• 2137989-55-8
• EN300-1112207

• Inchi： 1S/C7H10F3N3O/c1-5-6(11)2-13(12-5)4-14-3-7(8,9)10/h2H,3-4,11H2,1H3
• InChI Key： RAOQSJLMQJSMDD-UHFFFAOYSA-N
• SMILES： FC(COCN1C=C(C(C)=N1)N)(F)F

Computed Properties

• Exact Mass: 209.07759644g/mol
• Monoisotopic Mass: 209.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1Ų